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ARP-100: Core Technical Data

The following table summarizes the primary biochemical characteristics of ARP-100 as a selective MMP-2

inhibitor [1].

Property Specification

CAS Number 704888-90-4 [1]

Molecular Formula C₁₇H₂₀N₂O₅S [1]

Molecular Weight 364.42 g/mol [1]

Target Matrix Metalloproteinase-2 (MMP-2) [1]

IC₅₀ for MMP-2 12 nM [1]

IC₅₀ for MMP-9 0.2 μM [1]

IC₅₀ for MMP-3 4.5 μM [1]

IC₅₀ for MMP-1 >50 μM [1]

IC₅₀ for MMP-7 >50 μM [1]
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Property Specification

Primary Biological Effect Shows anti-invasive properties in in vitro models of invasion [1].

Experimental Protocols and Usage

Based on the literature, here are examples of how ARP-100 has been applied in experimental models.

In Vitro Cell Treatment (Human Fetal Scleral Fibroblasts - HFSFs): Cells were treated with ARP-
100 at a concentration of 13.86 nM for 24 hours to inhibit MMP-2 activity. Following treatment, the
expression levels of MMP-2 and its substrate, Collagen I, were analyzed using western blot,

immunofluorescence, and quantitative real-time PCR (qRT-PCR) [2].
In Vivo Application (Guinea Pig Model of Myopia): ARP-100 was used as an inhibitor in the sclera

of guinea pigs with form-deprivation myopia to study the role of the Wnt/β-catenin/MMP-2 signaling
pathway [2]. The specific dosage and administration route for the in vivo study were not detailed in

the provided excerpt.

Common Experimental Considerations

When working with ARP-100, paying close attention to the following aspects can help prevent common

errors:

Solubility and Stock Solution Preparation: ARP-100 is typically dissolved in DMSO. A common

stock concentration is 10 mM, with a solubility of up to 100 mg/mL (274.41 mM) in DMSO. The
solution is ready for reconstitution [1]. It is crucial to use newly opened DMSO for preparation, as the

compound is hygroscopic and moisture can affect its stability [1].
Storage and Stability:

Powder: Store at -20°C for up to 3 years [1].
Stock Solution in DMSO: Store at -80°C for up to 6 months, or at -20°C for 1 month. To

prevent product inactivation from repeated freeze-thaw cycles, it is recommended to prepare
small aliquots [1].

Selectivity and Off-Target Effects: While ARP-100 is highly selective for MMP-2 over MMP-1 and
MMP-7, be aware that it does inhibit MMP-9 at a higher concentration (IC₅₀ 0.2 μM). At micromolar

concentrations, inhibition of MMP-3 may also occur [1]. Carefully consider your experimental context
and the expression profiles of other MMPs in your model system.

Cellular and Functional Validation: Always include functional assays to confirm the biological effect
of ARP-100 in your specific model. As cited, a concentration of 50 nM significantly reduced the total
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number of invasive elongations in an in vitro invasion assay [1]. Correlating the inhibition of MMP-2

activity with a functional outcome (like reduced invasion or changes in collagen degradation) is crucial
for validating your results.

MMP-2 Signaling Pathway in Experimental Context

The following diagram illustrates the signaling pathway involving MMP-2, based on studies in cancer and

myopia, showing where ARP-100 acts as an inhibitor [2] [3].
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This diagram synthesizes findings from multiple studies [2] [3]. In cancer research, coagulation proteases

can trigger a signaling cascade via PAR2 and PI3K/Akt/NF-ĸB, leading to increased MMP-2 expression.

MMP-2 then promotes metastasis through two main actions: degrading the ECM and initiating an autocrine

signaling loop that drives cell migration. ARP-100 directly inhibits MMP-2 to block these processes [3].

Separately, in myopia research, the Wnt/β-catenin pathway upregulates MMP-2, which degrades scleral

collagen I, reducing tissue stiffness and contributing to axial elongation—another process ARP-100 can

inhibit [2].

Frequently Asked Questions

Q: What is the recommended solvent for preparing ARP-100 stock solutions? A: High-quality, freshly

opened, anhydrous DMSO is the recommended solvent. The provided data suggests preparing a 10 mM

stock solution for convenience [1].

Q: How stable is ARP-100 in solution? A: For long-term stability, store stock solutions at -80°C and use

them within 6 months. If stored at -20°C, use the solution within one month. Avoid repeated freeze-thaw

cycles by aliquoting the stock solution [1].

Q: Does ARP-100 inhibit any other MMPs besides MMP-2? A: Yes, while highly selective for MMP-2

(IC₅₀ 12 nM), it also inhibits MMP-9 with an IC₅₀ of 0.2 μM (200 nM) and shows some activity against

MMP-3 at 4.5 μM. It is considered inactive against MMP-1 and MMP-7 at concentrations below 50 μM [1].

Q: What is a typical working concentration for ARP-100 in cell-based assays? A: Studies have used

effective concentrations in the low nanomolar range. For example, 13.86 nM was used for molecular analysis

[2], and 50 nM showed significant anti-invasive effects [1]. A dose-response experiment is recommended to

determine the optimal concentration for your specific cell type and assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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